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Compound of Interest

Compound Name: Diphenethylamine

Cat. No.: B1265890

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Phenylethylamine, also known as Phenethylamine. Adherence to these procedures is critical
for ensuring laboratory safety and proper disposal.

Hazard Summary

2-Phenylethylamine is a toxic and corrosive substance.[1][2][3] It is harmful if swallowed, in
contact with skin, or inhaled, and causes severe skin burns and eye damage.[1][2][3][4]

GHS Hazard Classification
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Hazard Class

Category Hazard Statement

H301: Toxic if swallowed.[1][3]

Acute Toxicity, Oral Category 3 4]
H314: Causes severe skin
Skin Corrosion/Irritation Category 1A/1B burns and eye damage.[1][2]
[31[4]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage.[1][2]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin.[2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[2]
) H290: May be corrosive to
Corrosive to Metals -
metals.[3][4]
Hazardous to the Aquatic H402: Harmful to aquatic life.
Category 3

Environment, Acute Hazard

[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Phenylethylamine.
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Protection Type Specification Rationale

Tightly fitting safety goggles or Protects against splashes and
Eye/Face Protection a face shield (minimum 8- vapors that can cause severe
inch).[1] eye damage.[1]

Chemical-resistant gloves

(e.g., nitrile rubber), inspected Prevents skin contact which

Skin Protection before use. A complete suit can cause severe burns and
protecting against chemicals. toxicity.[1]
[1]

Use in a well-ventilated area. If
risk assessment indicates, use
) ) a full-face supplied air Protects against inhalation of
Respiratory Protection ) ) o )
respirator or an air-purifying harmful vapors and mists.[1]
respirator with appropriate

cartridges (e.g., type ABEK).

Operational Plan for Handling 2-Phenylethylamine

This step-by-step guide outlines the safe handling of 2-Phenylethylamine from preparation to
use.

1. Pre-Handling Preparations:

e Ensure an eyewash station and safety shower are readily accessible.[5][6]

» Work in a well-ventilated area, preferably under a chemical fume hood.[1][6]
« Inspect all PPE for integrity before use.[1]

» Keep sources of ignition away as the substance is a combustible liquid.[4][7]

2. Handling the Chemical:

e Avoid contact with skin, eyes, and clothing.[1][8]

e Do not inhale vapor or mist.[1]

o Use proper glove removal technique to avoid skin contact.[1]
e Wash hands thoroughly after handling.[1][8]

e Do not eat, drink, or smoke in the handling area.[4][8]
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3. Storage:

e Store in a cool, dry, and well-ventilated place.[1][5][8]

o Keep the container tightly closed.[1][8]

o Store locked up.[3][4][7][8]

¢ The substance is air-sensitive; consider storing under an inert gas.[4][7]

4. In Case of a Spill:

» Evacuate personnel from the area.[1][3]

o Wear appropriate PPE, including respiratory protection.[1]

* Remove all sources of ignition.[1][6]

e Absorb the spill with inert material (e.g., sand, vermiculite).[6]

e Collect the absorbed material into a suitable, closed container for disposal.[1][6][7]
e Prevent the spill from entering drains.[1][4][8]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.

1. Waste Container:

o Use a dedicated, properly labeled, and closed container for 2-Phenylethylamine waste.[1]
2. Disposal Procedure:

» Dispose of contents and container to an approved waste disposal plant.[1][4][7][8]
e Do not mix with other waste.[4]

o Contaminated gloves and clothing should be disposed of as hazardous waste.[1]
e Do not allow the product to enter drains or the environment.[1][4]

Experimental Workflow and Safety Procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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